1-[(2-Aminophenyl)methyl]pyrrolidin-2-one
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Description
1-[(2-Aminophenyl)methyl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.246. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Medicinal Potential
1-[(2-Aminophenyl)methyl]pyrrolidin-2-one and its derivatives are synthesized and studied for their potential in medicinal chemistry. For example, derivatives like 5-aryl-3-hydroxy-1-(2-hydroxypropyl)-4-(furyl-2-carbonyl)-3-pyrrolin-2-ones show promising biological activities. The ability to introduce various substituents into the nucleus of pyrrolidin-2-ones is of great importance for synthesizing new medicinal molecules with improved biological activity. The structural confirmation of these compounds is established using techniques like 1H NMR spectroscopy and IR spectrometry (Rubtsova et al., 2020).
Anticancer Applications
1-((Phenylthio)(phenyl)methyl)pyrrolidin-2-one derivatives synthesized through a domino reaction possess anticancer activities. These compounds are stable in stimulated gastric fluid (SGF) and bovine serum albumin (BSA). Some analogues demonstrate good anticancer activity in vitro, offering advantages like shorter reaction time, excellent yield, and convenient work-up (Ramachandran et al., 2012).
Pyrrolidinone Derivatives in Organic Synthesis
3-Pyrrolin-2-ones are used as valuable starting materials in organic synthesis due to their ability to react as acceptors in conjugate addition reactions. Studies focus on synthesizing reactive 3-pyrrolin-2-ones for the preparation of potentially bioactive 2-pyrrolidinones and pyrrolidines. This research opens up pathways for synthesizing novel compounds with significant biological activity, like the nootropic (+/-)-nebracetam (Alves, 2007).
Properties
IUPAC Name |
1-[(2-aminophenyl)methyl]pyrrolidin-2-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O/c12-10-5-2-1-4-9(10)8-13-7-3-6-11(13)14/h1-2,4-5H,3,6-8,12H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHAXVPOXZNZZDD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CC2=CC=CC=C2N |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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